3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile

• IUPAC Name: 3-[[4-(2-methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C17H20N4/c1-20-17(5-8-19-20)16-6-9-21(10-7-16)13-15-4-2-3-14(11-15)12-18/h2-5,8,11,16H,6-7,9-10,13H2,1H3
• InChI Key: XCNQIAKFFPQQKD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2CCN(CC2)CC3=CC(=CC=C3)C#N
• Molecular Formula: C17H20N4
• Molecular Weight: 280.37 g/mol

Description

3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the benzylpiperidine class of compounds and is commonly referred to as MP-10.

Mechanism of Action

The mechanism of action of 3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor, which may contribute to its potential use in the treatment of drug addiction.
Biochemical and Physiological Effects:
Research has shown that 3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile has a number of biochemical and physiological effects. It has been found to increase dopamine levels in the brain, which may contribute to its potential use in the treatment of drug addiction. It has also been found to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile in lab experiments is that it has been extensively studied and its mechanism of action is well understood. However, one limitation is that it is not yet fully understood how it may interact with other drugs or compounds.

Future Directions

There are a number of potential future directions for research on 3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile. One area of research could be to further investigate its potential use in the treatment of drug addiction. Another area of research could be to investigate its potential use in the treatment of other psychiatric disorders, such as bipolar disorder or schizophrenia. Additionally, more research could be done to investigate its potential interactions with other drugs or compounds.

Synthesis Methods

The synthesis of 3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile involves the reaction of 4-(2-methylpyrazol-3-yl)piperidine with benzyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography.

Scientific Research Applications

3-[[4-(2-Methylpyrazol-3-yl)piperidin-1-yl]methyl]benzonitrile has been studied for its potential use in a variety of scientific research applications. One area of research has been in the field of neuroscience, where it has been found to have potential as a treatment for drug addiction. It has also been studied for its potential use in the treatment of depression and anxiety disorders.